Cas no 62293-89-4 (2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]-)

2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]- structure
62293-89-4 structure
Product Name:2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]-
CAS No:62293-89-4
MF:C16H22N4O4
MW:334.370283603668
CID:450475
Update Time:2024-01-30

2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]-
    • 2-Propanol, 1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]-
    • Inchi: 1S/C16H22N4O4/c1-12(2)17-8-14(21)11-24-16-15(20(22)23)10-19(18-16)9-13-6-4-3-5-7-13/h3-7,10,12,14,17,21H,8-9,11H2,1-2H3
    • InChI Key: COBCOLZTVYTDSR-UHFFFAOYSA-N
    • SMILES: C(NC(C)C)C(O)COC1C([N+]([O-])=O)=CN(CC2=CC=CC=C2)N=1

Computed Properties

  • Exact Mass: 334.16426

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 544.7±50.0 °C(Predicted)
  • PSA: 102.45
  • pka: 13.38±0.20(Predicted)

2-Propanol,1-[(1-methylethyl)amino]-3-[[4-nitro-1-(phenylmethyl)-1H-pyrazol-3-yl]oxy]- Related Literature

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